Cas no 329956-53-8 (METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE)

• Product Name: METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE
• CAS No: 329956-53-8
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD09025766
• CID: 917462
• PubChem ID: 15185659
• Update Time: 2025-10-29

METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE
• 4-Oxo-1-benzyl-3-pyrrolidinecarboxylic acid methyl ester
• AG-L-22947
• AGN-PC-0044BS
• AK-44222
• CTK4G9693
• FT-0692273
• KB-53616
• SureCN8126942
• SCHEMBL8126942
• METHYL 1-BENZYL-4-OXO-PYRROLIDINE-3-CARBOXYLATE
• MFCD09025766
• 329956-53-8
• DB-068729
• METHYL1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE
• DTXSID20569801
• AS-41898
• CS-0054299
• AMY34136
• AKOS015839193

• MDL： MFCD09025766
• Inchi： 1S/C13H15NO3/c1-17-13(16)11-8-14(9-12(11)15)7-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3
• InChI Key： BHRTVWYTAPOXDC-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)CC1C(=O)OC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.213

METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE

METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE: A Comprehensive Overview

METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE (CAS No. 329956-53-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug delivery systems and as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a subject of interest for researchers worldwide.

The molecular structure of METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE comprises a pyrrolidine ring with a methyl group attached to the nitrogen atom, a benzyl substituent at position 1, and a carbonyl group at position 4. The presence of these functional groups imparts unique chemical and physical properties to the compound. The benzyl group contributes to the compound's lipophilicity, while the pyrrolidine ring provides structural rigidity and enhances its ability to form hydrogen bonds. These characteristics make it an ideal candidate for use in drug design and delivery systems.

Recent advancements in chemical synthesis have enabled the efficient production of METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE through various routes. One notable method involves the condensation of amino alcohols with aldehydes or ketones, followed by cyclization to form the pyrrolidine ring. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. The use of green chemistry principles in these syntheses has further enhanced the sustainability of production processes.

The physical properties of METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE, including its melting point, boiling point, and solubility, are critical factors influencing its applications. Its relatively high melting point indicates good thermal stability, while its solubility in organic solvents facilitates its use in various chemical reactions. Recent studies have also explored its behavior under different pH conditions, revealing its potential as a buffering agent in pharmaceutical formulations.

In terms of applications, METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE has shown promise in the development of prodrugs and controlled-release drug delivery systems. Its ability to form stable ester linkages with hydroxyl-containing drugs enables targeted drug delivery with reduced side effects. Additionally, its role as an intermediate in the synthesis of complex molecules has been documented in several recent patents and research papers.

The synthesis of METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE involves multiple steps that require careful optimization. The initial step typically involves the preparation of amino alcohols or related precursors, followed by their reaction with carbonyl compounds to form imines or enamines. Subsequent cyclization reactions under specific conditions yield the desired pyrrolidine derivative. The use of catalysts such as acid or base has been shown to significantly influence the reaction efficiency and product purity.

Recent research has also focused on the biological evaluation of METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE, particularly its cytotoxicity and biocompatibility profiles. Studies conducted using various cell lines have demonstrated that this compound exhibits minimal toxicity at therapeutic concentrations, making it suitable for biomedical applications. Furthermore, its ability to interact with cellular membranes without causing significant damage highlights its potential as a carrier for hydrophobic drugs.

The environmental impact of METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE is another area receiving attention from researchers. Biodegradation studies have shown that this compound can be metabolized by microorganisms under aerobic conditions, reducing concerns about long-term environmental persistence. However, further investigations are required to fully understand its ecological footprint and develop strategies for safe disposal.

In conclusion, METHYL 1-BENZYL-4-OXOPYRROLIDINE-3-CARBOXYLATE (CAS No. 329956-53-8) is a multifaceted compound with wide-ranging applications across diverse industries. Its unique structure, favorable physical properties, and versatile reactivity make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation.